Cas no 36892-60-1 (2-(isobutylsulfanyl)adenosine)

• Product Name: 2-(isobutylsulfanyl)adenosine
• CAS No: 36892-60-1
• MF: C₁₄H₂₁N₅O₄S
• MW: 355.41264128685
• CID: 1480042
• PubChem ID: 123131900
• Update Time: 2025-04-21

2-(isobutylsulfanyl)adenosine Chemical and Physical Properties

Names and Identifiers

• 2-(isobutylsulfanyl)adenosine
• adenosine, 2-[(2-methylpropyl)thio]-
• LogP
• 2-(Isobutylsulfanyl)adenosine; adenosine, 2-[(2-methylpropyl)thio]-; LogP
• Adenosine, 2-((2-methylpropyl)thio)-
• 36892-60-1
• 2-Isobutylthioadenosine
• 2-(2-Methylpropyl)thio adenosine

• Inchi： 1S/C14H21N5O4S/c1-6(2)4-24-14-17-11(15)8-12(18-14)19(5-16-8)13-10(22)9(21)7(3-20)23-13/h5-7,9-10,13,20-22H,3-4H2,1-2H3,(H2,15,17,18)/t7-,9-,10-,13-/m1/s1
• InChI Key： MKDNCZFLAITYMZ-QYVSTXNMSA-N
• SMILES： S(CC(C)C)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 355.13163
• Monoisotopic Mass: 355.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 165Ų

Experimental Properties

• PSA: 139.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides